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Compound of Interest

Compound Name: Kanosamine hydrochloride

Cat. No.: B035946

Essential Safety and Handling Guide for
Kanosamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling
Kanosamine hydrochloride in a laboratory setting. It includes detailed operational procedures
and disposal plans to ensure the safe and effective use of this compound.

Chemical and Physical Properties

Kanosamine hydrochloride is an aminoshikimate pathway intermediate and an antibiotic.[1]
[2][3][4] Understanding its properties is the first step toward safe handling.
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Property

Value

CAS Number

57649-10-2[1][5]

Molecular Formula

CeH13NOs - HCI[1]

Molecular Weight 215.63 g/mol [1]
Appearance Crystalline solid[6]
Soluble in water (approx. 10 mg/ml in PBS, pH
Solubility 7.2), ethanol (approx. 5 mg/ml), DMSO (approx.
25 mg/ml), and DMF (approx. 25 mg/ml).[6]
Store at -20°C.[6] The product is stable for at
Storage -
least four years under these conditions.[6]
Purity >98%]6]

Hazard Identification and Personal Protective

Equipment (PPE)

According to the Safety Data Sheet (SDS), Kanosamine hydrochloride is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[5] It has no assigned

hazard pictograms, signal words, or hazard statements.[5] However, it is recommended to

handle all chemicals with caution.[5] One supplier suggests that the material should be

considered hazardous until further information is available.[6]

The following table summarizes the recommended PPE for handling Kanosamine

hydrochloride.
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PPE Category

Recommended Equipment

Eye Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[7]

Hand Protection

The glove material has to be impermeable and
resistant to the product.[5] Due to a lack of
specific testing, no definitive recommendation
for glove material can be given.[5] It is advisable
to wear appropriate protective gloves to prevent

skin exposure.[7]

Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[7] A standard laboratory coat is

recommended.

Respiratory

Not required under normal handling conditions.
[5] If dust formation is likely, use a
NIOSH/MSHA or European Standard EN 149

approved respirator.[7]

Operational Plan for Safe Handling

Following a structured workflow is crucial for maintaining safety in the laboratory.
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Workflow for Handling Kanosamine Hydrochloride

Preparation

1. Review Safety Data Sheet (SDS)

\

2. Gather Required PPE

\

3. Prepare a clean, designated workspace.
Ensure eyewash and safety shower are accessible.

Proceed when ready

Handling
Y

4. Weigh the required amount of Kanosamine hydrochloride.
Avoid generating dust.

A

5. Dissolve in an appropriate solvent.
Purge with inert gas if preparing a stock solution.

\

6. Conduct the experiment following the established protocol.

After experiment

Cleanup i; Disposal

7. Clean and decontaminate the workspace and any used equipment.

A

8. Dispose of waste according to regulations.

A

9. Return the remaining product to storage at -20°C.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Kanosamine hydrochloride in a laboratory setting.
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Experimental Protocol: Preparation of a Stock
Solution

This protocol details the steps for preparing a stock solution of Kanosamine hydrochloride.

o Preparation: Before starting, ensure you are wearing the appropriate PPE as outlined in the
table above. Work in a clean, designated area.

» Weighing: Carefully weigh the desired amount of the crystalline solid Kanosamine
hydrochloride.

 Dissolving:

o For organic solvents (e.g., DMSO, DMF, ethanol), dissolve the weighed solid in the solvent
of choice. It is recommended to purge the solution with an inert gas.[6]

o For aqueous solutions, Kanosamine hydrochloride can be directly dissolved in aqueous
buffers like PBS (pH 7.2).[6]

o Storage of Solution: It is not recommended to store aqueous solutions for more than one
day.[6] For stock solutions in organic solvents, store appropriately based on experimental
needs, considering the stability of the compound in the chosen solvent.

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.

o Small Quantities: Smaller quantities of Kanosamine hydrochloride can be disposed of with
household waste, according to the SDS.[5] However, it is crucial to adhere to your
institution's specific guidelines, which may be more stringent.

o Large Quantities: Disposal of larger quantities must be made according to official regulations.
[5] This typically involves collecting the waste in a designated, labeled container for chemical
waste pickup.

e Uncleaned Packaging: Dispose of uncleaned packaging according to official regulations.[5]
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Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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